Cas no 79-58-3 (Solanid-5-ene-3,12-diol,(3b,12a)-)

• Product Name: Solanid-5-ene-3,12-diol,(3b,12a)-
• CAS No: 79-58-3
• MF: C₂₇H₄₃NO₂
• MW: 413.635828256607
• CID: 565517
• PubChem ID: 253295
• Update Time: 2025-04-19

Solanid-5-ene-3,12-diol,(3b,12a)- Chemical and Physical Properties

Names and Identifiers

• Solanid-5-ene-3,12-diol,(3b,12a)-
• Rubijervin
• BRN 0095345
• UNII-R55TZ5WMAQ
• WLN: T H6 F5 E5 B666 MN SUTJ A1 E1 GQ G1 K1 VQ
• Solanid-5-ene-3,12-diol, (3-beta,12-alpha)-
• Solanid-5-en-3beta,12alpha-diol
• Solanid-5-ene-3beta,12alpha-diol
• NS00094306
• Solanid-5-ene-3, (3.beta.,12.alpha.)-
• Rubigervine
• NSC-76026
• Solanid-5-en-3.beta.,12.alpha.-diol
• Rubijervine (Rubigervine)
• Solanid-5-ene-3-beta,12-alpha-diol
• delta(sup 5)-3-beta,12-alpha-Dihydroxysolanidene
• NSC 76026
• R55TZ5WMAQ
• CHEMBL1993702
• NSC76026
• Solanid-5-ene-3.beta.,12.alpha.-diol
• Solanid-5-ene-3,12-diol, (3.beta.,12.alpha.)-
• NCI60_041674
• 5-21-05-00208 (Beilstein Handbook Reference)
• DTXSID901016584
• Q27287812
• RUBIJERVINE [MI]
• Rubijervine
• 79-58-3
• SCHEMBL674130
• (3Beta,12alpha)-solanid-5-ene-3,12-diol

• Inchi： 1S/C27H43NO2/c1-15-5-8-22-16(2)25-23(28(22)14-15)12-21-19-7-6-17-11-18(29)9-10-26(17,3)20(19)13-24(30)27(21,25)4/h6,15-16,18-25,29-30H,5,7-14H2,1-4H3/t15-,16+,18-,19+,20-,21-,22+,23-,24-,25-,26-,27+/m0/s1
• InChI Key： AANKDJLVHZQCFG-KVHNBARJSA-N
• SMILES： O[C@H]1C[C@@H]2[C@@]3(C)CC[C@@H](CC3=CC[C@H]2[C@@H]2C[C@H]3[C@H]([C@H](C)[C@H]4CC[C@H](C)CN34)[C@]21C)O

Computed Properties

• Exact Mass: 413.329379614g/mol
• Monoisotopic Mass: 413.329379614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• Density: 1.0159 (rough estimate)
• Melting Point: 240-246°
• Boiling Point: 532.75°C (rough estimate)
• Refractive Index: 1.6400 (estimate)
• Specific Rotation: D25 +19.0° (ethanol)

Solanid-5-ene-3,12-diol,(3b,12a)- Security Information

• Toxicity：LD50 i.v. in mice: 70 mg/kg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Solanidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Solanidines and derivatives